Cas no 2137815-51-9 ([1-(oxan-2-yl)cyclobutyl]methanol)

• Product Name: [1-(oxan-2-yl)cyclobutyl]methanol
• CAS No: 2137815-51-9
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 4640316
• Update Time: 2025-05-22

[1-(oxan-2-yl)cyclobutyl]methanol Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, 1-(tetrahydro-2H-pyran-2-yl)-
• [1-(oxan-2-yl)cyclobutyl]methanol

• Inchi： 1S/C10H18O2/c11-8-10(5-3-6-10)9-4-1-2-7-12-9/h9,11H,1-8H2
• InChI Key： LVPXLYWSIZIFLJ-UHFFFAOYSA-N
• SMILES： C1(C2OCCCC2)(CO)CCC1

Additional information on [1-(oxan-2-yl)cyclobutyl]methanol

Recent Advances in the Application of [1-(oxan-2-yl)cyclobutyl]methanol (CAS: 2137815-51-9) in Chemical Biology and Pharmaceutical Research

The compound [1-(oxan-2-yl)cyclobutyl]methanol (CAS: 2137815-51-9) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This bicyclic ether-alcohol hybrid has attracted significant attention for its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and targeted therapeutics. Recent studies have focused on exploiting its conformational rigidity and hydrogen-bonding capacity to design bioactive molecules with enhanced selectivity and pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of [1-(oxan-2-yl)cyclobutyl]methanol into the structure of kinase inhibitors, where it served as a crucial spacer element between the pharmacophore and solubilizing groups. The researchers found that this modification significantly improved the compounds' blood-brain barrier penetration while maintaining potent inhibitory activity against target kinases. Molecular dynamics simulations revealed that the tetrahydropyran and cyclobutane rings adopt a favorable conformation for binding to the kinase allosteric pocket.

In synthetic chemistry applications, [1-(oxan-2-yl)cyclobutyl]methanol has proven valuable as a chiral building block. A recent Nature Communications paper detailed its use in asymmetric synthesis, where the stereocenter at the cyclobutyl position enabled highly diastereoselective transformations. The researchers developed a novel catalytic system that leverages the compound's oxane ring as a temporary protecting group, which can be selectively removed under mild conditions after the desired transformations are complete.

Pharmacological evaluations of derivatives containing this scaffold have shown particularly promising results in central nervous system (CNS) drug development. A 2024 study in ACS Chemical Neuroscience reported that [1-(oxan-2-yl)cyclobutyl]methanol-based compounds exhibited exceptional metabolic stability and low toxicity profiles in preclinical models. The researchers attributed these favorable properties to the compound's balanced lipophilicity (clogP ≈ 1.2) and its resistance to oxidative metabolism by cytochrome P450 enzymes.

Current challenges in the application of [1-(oxan-2-yl)cyclobutyl]methanol include the need for more efficient synthetic routes to access gram-scale quantities and the development of robust analytical methods for quality control. Recent advances in flow chemistry have addressed some of these issues, with a 2023 Organic Process Research & Development publication describing a continuous manufacturing process that achieves >85% yield with excellent purity (>99%). These developments are expected to facilitate broader adoption of this valuable building block in pharmaceutical research and development.